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Compound of Interest

Compound Name:
1-Methylcyclobutane-1-

sulfonamide

Cat. No.: B2837083 Get Quote

An In-Depth Technical Guide to 1-Methylcyclobutane-1-sulfonamide

Abstract
This document provides a comprehensive technical overview of 1-Methylcyclobutane-1-
sulfonamide, a distinct chemical entity within the broader class of sulfonamides. While specific

research on this particular molecule is limited, its structural components—a cyclobutane ring

and a sulfonamide functional group—allow for a detailed analysis based on established

chemical principles and the well-documented activities of related compounds. This guide

covers its physicochemical properties, probable synthesis routes, and potential biological

significance, targeting researchers and professionals in chemical synthesis and drug

development.

Core Molecular Data
1-Methylcyclobutane-1-sulfonamide is an organic compound featuring a four-membered

cyclobutane ring with a methyl group and a sulfonamide group attached to the same carbon

atom.
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Property Value Source

Molecular Formula C₅H₁₁NO₂S [1][2][3]

Molecular Weight 149.21 g/mol [1][2][4]

IUPAC Name
1-methylcyclobutane-1-

sulfonamide
[1]

CAS Number 2126177-13-5 [1][4]

Canonical SMILES CC1(CCC1)S(=O)(=O)N [1][3]

InChIKey
JQAUAUDMYXVBDD-

UHFFFAOYSA-N
[1][3]

Synthesis and Experimental Protocols
While specific published syntheses for 1-Methylcyclobutane-1-sulfonamide are not readily

available, a highly probable synthetic route involves the amination of its corresponding sulfonyl

chloride precursor. This two-step process is a standard and widely applied method for

sulfonamide synthesis.[5]

General Experimental Protocol
Step 1: Synthesis of 1-Methylcyclobutane-1-sulfonyl chloride

The precursor, 1-Methylcyclobutane-1-sulfonyl chloride, can be synthesized by the sulfonation

of 1-methylcyclobutane followed by chlorination.[6]

Reactants: 1-methylcyclobutane and chlorosulfonic acid.

Procedure: 1-methylcyclobutane is reacted with an excess of chlorosulfonic acid under

strictly anhydrous conditions. The reaction is typically performed at a controlled, low

temperature to manage its exothermic nature.

Work-up: Following the reaction, the mixture is carefully quenched, often with ice, and the

product is extracted using a non-polar organic solvent like dichloromethane. The organic
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layer is then washed, dried, and concentrated under reduced pressure to yield the crude

sulfonyl chloride.[6]

Step 2: Amination to form 1-Methylcyclobutane-1-sulfonamide

The synthesized sulfonyl chloride is then reacted with an amine source, typically ammonia, to

form the final sulfonamide product.[7]

Reactants: 1-Methylcyclobutane-1-sulfonyl chloride and an ammonia source (e.g., aqueous

ammonia, ammonium hydroxide).

Procedure: The sulfonyl chloride is dissolved in a suitable solvent (e.g., acetone, THF) and

cooled in an ice bath. The ammonia source is added dropwise with vigorous stirring. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, the solvent is typically removed in vacuo. The

resulting solid is then purified, commonly through recrystallization from a suitable solvent

system like ethanol/water, to yield pure 1-Methylcyclobutane-1-sulfonamide.
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Step 1: Precursor Synthesis

Step 2: Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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